Gold sulfide (Au2S)
Overview
Description
Gold sulfide, with the chemical formula Au2S, is an inorganic compound that is the principal sulfide of gold. It is known for its unique chemical bonding and structural properties. Gold sulfide decomposes to gold metal and elemental sulfur, illustrating the “nobility” of gold .
Preparation Methods
Gold sulfide can be synthesized through several methods:
Reaction with Hydrogen Sulfide: Gold chloride reacts with hydrogen sulfide to form gold sulfide.
Sulfiding Dicyanoaurate: Another method involves sulfiding dicyanoaurate, where hydrogen sulfide reacts with potassium dicyanoaurate to produce gold sulfide, potassium cyanide, and hydrogen cyanide.
Chemical Reactions Analysis
Gold sulfide undergoes various chemical reactions:
Decomposition: Gold sulfide decomposes to gold metal and elemental sulfur.
Reduction: In the presence of dihydrogen, gold sulfide can be reduced to gold and hydrogen sulfide.
Oxidation and Substitution: These reactions are less common but can occur under specific conditions.
Scientific Research Applications
Gold sulfide has several scientific research applications:
Mechanism of Action
The mechanism of action of gold sulfide involves its unique chemical bonding. The compound possesses two types of covalent bonds: dative and shared. Each gold atom engages in one bond of each kind, and the multiple arrangements in space of these bonds impart the system with multireference character .
Comparison with Similar Compounds
Gold sulfide can be compared with other similar compounds:
Gold(III) sulfide (Au2S3): This compound is less stable and decomposes more readily than gold sulfide.
Silver sulfide (Ag2S): The structure of gold sulfide is similar to the α form of silver sulfide, which only exists at high temperatures.
Copper(I) sulfide (Cu2S): Another similar compound, but with different coordination geometry and properties.
Gold sulfide stands out due to its unique bonding and structural properties, making it a subject of interest in various scientific fields.
Biological Activity
Gold sulfide (Au2S) is a compound that has garnered interest in various scientific fields, particularly for its unique chemical properties and potential biological applications. This article explores the biological activity of Au2S, synthesizing findings from diverse research studies and case reports.
Gold sulfide exhibits a simple cubic structure with a unique bonding arrangement. Each gold atom in Au2S forms two types of covalent bonds: dative and shared. This arrangement contributes to its multireference character, which is unusual for a solid compound. The electronegativities of gold and sulfur are similar, leading to predominantly covalent bonding rather than ionic or metallic character .
Table 1: Structural Characteristics of Au2S
| Property | Value |
|---|---|
| Chemical Formula | Au2S |
| Crystal Structure | Simple cubic |
| Coordination | Four Au in linear, two S in tetrahedral |
| Bulk Modulus | Relatively low |
| Bonding Types | Dative and shared |
Synthesis Methods
Au2S can be synthesized through various methods, including:
- Reaction with Hydrogen Sulfide : Gold chloride reacts with hydrogen sulfide to form gold sulfide.
- Sulfiding Dicyanoaurate : This method involves the reaction of hydrogen sulfide with potassium dicyanoaurate to produce Au2S along with potassium cyanide and hydrogen cyanide .
1. Optical and Biological Sensing
Recent studies have demonstrated that gold nanorods coated with Au2S exhibit promising optical properties suitable for biological sensing applications. These nanorods can be functionalized to attach biomolecules, enhancing their utility in immunochemistry. For instance, antibodies can be covalently bonded to the surface of Au2S-coated nanorods, allowing for targeted detection of specific antigens .
Case Study: Immunoassays Using Au2S Nanorods
In a study investigating the use of Au2S/AuAgS coated gold nanorods for immunoassays, researchers found that these nanocomposites could effectively detect biomarkers at low concentrations. The functionalization process involved forming monolayers on the surface of the nanorods, followed by attachment of antibodies. This method showed high sensitivity and specificity in detecting target proteins in biological samples .
Comparative Analysis with Other Compounds
Gold sulfide can be compared to other metal sulfides regarding stability and biological activity:
| Compound | Stability | Biological Activity |
|---|---|---|
| Gold(I) sulfide (Au2S) | Stable | Potential antimicrobial effects |
| Silver sulfide (Ag2S) | Less stable | Known antimicrobial properties |
| Copper(I) sulfide (Cu2S) | Varies | Antimicrobial effects noted |
Properties
IUPAC Name |
gold;gold(1+);sulfanide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2Au.H2S/h;;1H2/q;+1;/p-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NQSHARDUOZPOKY-UHFFFAOYSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[SH-].[Au].[Au+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Au2HS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
427.01 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1303-60-2 |
Source
|
| Record name | Gold monosulfide | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001303602 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Gold sulfide (Au2S) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Digold sulphide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.013.749 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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